Cas no 2034317-08-1 (N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide)

• Product Name: N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide
• CAS No: 2034317-08-1
• MF: C₁₆H₁₆F₂N₂O₄
• MW: 338.306051254272
• CID: 6159633
• PubChem ID: 121017342
• Update Time: 2025-05-26

N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• F6475-2857
• 2034317-08-1
• N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide
• AKOS026689692
• N-[3-(difluoromethoxy)phenyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide

• Inchi： 1S/C16H16F2N2O4/c1-22-7-8-23-14-9-11(5-6-19-14)15(21)20-12-3-2-4-13(10-12)24-16(17)18/h2-6,9-10,16H,7-8H2,1H3,(H,20,21)
• InChI Key： CXGXZFFWPLMVCA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)NC(C1C=CN=C(C=1)OCCOC)=O)F

Computed Properties

• Exact Mass: 338.10781332g/mol
• Monoisotopic Mass: 338.10781332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.7Ų

Additional information on N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide

Professional Introduction to N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide (CAS No. 2034317-08-1)

N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034317-08-1, represents a novel class of molecules with potential therapeutic applications. The structural framework of this molecule incorporates key functional groups that contribute to its unique chemical properties and biological activities, making it a subject of intense research interest.

The core structure of N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide is derived from isonicotinamide, a well-known scaffold in drug discovery. The presence of the difluoromethoxy group at the 3-position of the phenyl ring and the 2-methoxyethoxy group at the 2-position of the isonicotinamide moiety introduces specific electronic and steric effects that modulate the compound's interactions with biological targets. These modifications have been strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of effective pharmaceutical agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various enzymes and receptors involved in metabolic and inflammatory pathways. N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide has emerged as a promising candidate in this context due to its ability to interact with specific biological targets with high precision. Preliminary studies have demonstrated its potential as an inhibitor of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in pain, inflammation, and oxidative stress-related disorders.

The difluoromethoxy group is particularly noteworthy for its ability to enhance metabolic stability and binding affinity. This functional moiety has been widely employed in the development of antiviral and anticancer agents due to its ability to improve pharmacokinetic profiles. In contrast, the 2-methoxyethoxy group contributes to solubility and cell membrane permeability, ensuring efficient absorption and distribution within the body. The combination of these two groups in N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide creates a balanced profile that makes it an attractive lead compound for further development.

The synthesis of N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

Ongoing research into N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide is focused on elucidating its mechanism of action and evaluating its therapeutic potential in preclinical models. Studies have shown that this compound exhibits significant inhibitory activity against COX-2 and LOX enzymes, suggesting its utility in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer. Additionally, preliminary pharmacokinetic studies indicate that the compound possesses favorable properties such as good bioavailability and moderate half-life, making it a promising candidate for further clinical development.

The impact of computational chemistry on the design and optimization of N-(3-(difluoromethoxy)phenyl)-2-(2-methoxyethoxy)isonicotinamide cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with target proteins, allowing researchers to refine the compound's structure for improved efficacy. These computational approaches have accelerated the drug discovery process by enabling rapid screening of virtual libraries and identification of lead compounds with optimal properties.

In conclusion, N-(3-(difluoromethoxy strong >)phenyl)-2-(< strong > 2-m eth oxy eth oxy >)isonicotinamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further investigation. As research continues to uncover new insights into its mechanism of action and therapeutic benefits, this compound holds great promise for improving patient outcomes in various diseases.